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Compound of Interest

Compound Name: Halfenprox

Cat. No.: B054232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Halfenprox, a synthetic pyrethroid

ether acaricide and insecticide. This document details its chemical and physical properties,

analytical methodologies, synthesis, mechanism of action, and toxicological profile, serving as

a crucial resource for professionals in research and development.

Chemical and Physical Properties
Halfenprox is an aromatic ether that functions as a contact insecticide and acaricide with some

residual effects.[1][2] It is recognized by several synonyms, including Brofenprox and MTI-732.

[3][4] The following table summarizes its key chemical and physical properties.
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Property Value Source

IUPAC Name

1-[bromo(difluoro)methoxy]-4-

[2-methyl-1-[(3-

phenoxyphenyl)methoxy]propa

n-2-yl]benzene

[3][5]

CAS Number 111872-58-3 [3][4]

Molecular Formula C₂₄H₂₃BrF₂O₃ [3][4]

Molecular Weight 477.34 g/mol [4]

Appearance White powder [6]

Melting Point 104–105°C [6]

Storage Temperature 2-8°C [4]

Purity (Typical) ≥98% for analytical standards [6]

Solubility

Soluble in organic solvents

such as cyclohexane and

acetonitrile

[3][7]

Synthesis of Halfenprox
The commercial production of Halfenprox is achieved through a multi-step chemical synthesis.

[1][2] The process generally involves the reaction of key intermediates to build its complex

ether-linked structure.[1][2] The product is then purified, often by recrystallization or

chromatography, to yield the active Halfenprox compound.[1][2]
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Figure 1: Generalized Synthesis Workflow of Halfenprox
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Figure 2: Halfenprox Mechanism of Action on Voltage-Gated Sodium Channels
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Figure 3: QuEChERS Sample Preparation Workflow
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Figure 4: Inferred Metabolic Detoxification Pathway of Halfenprox
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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